2-chloro-N-[3-(trifluoromethyl)cyclohexyl]acetamide

• IUPAC Name: 2-chloro-N-[3-(trifluoromethyl)cyclohexyl]acetamide
• InChI: InChI=1S/C9H13ClF3NO/c10-5-8(15)14-7-3-1-2-6(4-7)9(11,12)13/h6-7H,1-5H2,(H,14,15)
• InChI Key: YPZAICAWEBJFND-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)NC(=O)CCl)C(F)(F)F
• Molecular Formula: C9H13ClF3NO
• Molecular Weight: 243.65 g/mol

Description

“2-chloro-N-[3-(trifluoromethyl)cyclohexyl]acetamide” is a chemical compound with the CAS Number: 99366-45-7. It has a molecular weight of 243.66. The IUPAC name for this compound is 2-chloro-N-[3-(trifluoromethyl)cyclohexyl]acetamide. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “2-chloro-N-[3-(trifluoromethyl)cyclohexyl]acetamide” is 1S/C9H13ClF3NO/c10-5-8(15)14-7-3-1-2-6(4-7)9(11,12)13/h6-7H,1-5H2,(H,14,15). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“2-chloro-N-[3-(trifluoromethyl)cyclohexyl]acetamide” is a powder that is stored at room temperature. It has a molecular weight of 243.66.

Scientific Research Applications

Chemical Synthesis and Characterization

• Research on acetamide derivatives includes the development of synthetic routes for creating biologically active compounds. For instance, a study focused on the xanthate-transfer approach to α-Trifluoromethylamines, showcasing methods for producing fluorinated derivatives which have significant implications in pharmaceuticals and agrochemicals (Gagosz & Zard, 2006).

Structural Analysis

• The crystal and molecular structures of acetamide derivatives are extensively studied to understand their chemical behavior and potential applications. For example, analysis of various N-aryl and N-alkyl acetamide derivatives revealed their potential as pesticides, providing insights into their use in agricultural sciences (Olszewska, Pikus, & Tarasiuk, 2008).

Potential Therapeutic Applications

• Some acetamide derivatives have been synthesized and evaluated for their anti-inflammatory, analgesic, and antipyretic activities. This suggests potential therapeutic applications for similar compounds in the development of new medications (Rani, Pal, Hegde, & Hashim, 2014).

Safety and Hazards

This compound is considered hazardous. It has been assigned the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.